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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-3-phenyl-2-propenal, also commonly known as alpha-methyl cinnamaldehyde, is an

aromatic aldehyde with a characteristic spicy, cinnamon-like odor.[1][2] This compound and its

derivatives are of significant interest in the flavor and fragrance industries.[2] Furthermore,

emerging research has highlighted its potential biological activities, including antifungal

properties, making it a subject of investigation for pharmaceutical and agrochemical

applications.[1][3] This technical guide provides a comprehensive overview of the physical and

chemical properties of 2-Methyl-3-phenyl-2-propenal, detailed experimental protocols for its

synthesis and analysis, and a discussion of its known reactivity and biological activities.

Physical and Chemical Properties
2-Methyl-3-phenyl-2-propenal is a clear, colorless to pale yellow liquid.[2][4] It is combustible

and should be handled with appropriate safety precautions.[1] The compound is stable under

normal conditions but is incompatible with strong oxidizing agents and strong bases.[1]
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The following table summarizes the key physical properties of 2-Methyl-3-phenyl-2-propenal,
compiled from various sources.

Property Value References

Molecular Formula C₁₀H₁₀O [3]

Molecular Weight 146.19 g/mol [3][4]

Appearance Clear yellow liquid [4]

Boiling Point 148-149 °C at 27 mmHg [1]

302 °F at 100 mmHg [4]

Density 1.047 g/mL at 25 °C [1]

1.0407 at 63 °F [4]

Refractive Index (n20/D) 1.605 [1]

Flash Point 175 °F (79.4 °C) [4]

Solubility
Less than 1 mg/mL at 70 °F in

water
[4]

Tabulated Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Methyl-3-phenyl-2-
propenal.
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Spectroscopic Data Details References

¹H NMR
Spectra available, chemical

shifts depend on solvent.
[5]

¹³C NMR Data available. [5]

Mass Spectrometry (GC-MS)
Major peaks at m/z 145, 146,

117, 115, 91.
[4]

Infrared (IR) Spectra available. [5]

Kovats Retention Index
Standard non-polar: 1309,

1303.1, 1330
[4]

Experimental Protocols
This section details the methodologies for the synthesis and analysis of 2-Methyl-3-phenyl-2-
propenal.

Synthesis of 2-Methyl-3-phenyl-2-propenal
A common method for the synthesis of α-methylcinnamaldehyde is the condensation of

benzaldehyde with propionaldehyde in the presence of a base.[1]

Materials:

Benzaldehyde

Propionaldehyde

Sodium hydroxide (NaOH) solution (e.g., 1%)

Solvent (e.g., ethanol)

Separatory funnel

Distillation apparatus

Standard laboratory glassware
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Procedure:

Dissolve benzaldehyde and a slight excess of propionaldehyde in a suitable solvent, such as

ethanol, in a reaction flask.

Slowly add the sodium hydroxide solution to the flask with constant stirring. The base acts as

a catalyst for the aldol condensation reaction.

Maintain the reaction at a controlled temperature (e.g., room temperature or slightly

elevated) and monitor the progress by techniques like Thin Layer Chromatography (TLC).

Once the reaction is complete, neutralize the mixture with a dilute acid.

Extract the product into an organic solvent (e.g., diethyl ether).

Wash the organic layer with water and brine to remove any impurities.

Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

Filter off the drying agent and remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure 2-Methyl-3-phenyl-2-
propenal.[1]
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Figure 1: Synthesis and purification workflow for 2-Methyl-3-phenyl-2-propenal.

Analytical Methods
GC-MS is a powerful technique for the separation, identification, and quantification of volatile

and semi-volatile compounds like 2-Methyl-3-phenyl-2-propenal.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer.

Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

Typical GC Conditions:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program: Start at a suitable initial temperature (e.g., 60 °C), hold for a

few minutes, then ramp at a specific rate (e.g., 10 °C/min) to a final temperature (e.g., 280
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°C).

Injection Mode: Splitless or split, depending on the sample concentration.

Typical MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Sample Preparation:

Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or

hexane).

Inject a small volume (e.g., 1 µL) into the GC-MS system.

The resulting chromatogram will show a peak at a specific retention time corresponding to 2-
Methyl-3-phenyl-2-propenal, and the mass spectrum of this peak will exhibit the

characteristic fragmentation pattern for identification.

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation of 2-Methyl-3-
phenyl-2-propenal.

Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

Dissolve a small amount of the purified compound (5-10 mg) in a deuterated solvent (e.g.,

CDCl₃) in an NMR tube.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), if required.
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Data Acquisition:

Acquire ¹H and ¹³C NMR spectra according to standard instrument protocols.

The chemical shifts (δ), coupling constants (J), and integration values of the proton signals,

along with the chemical shifts of the carbon signals, will confirm the molecular structure.

GC-MS Analysis NMR Analysis

2-Methyl-3-phenyl-2-propenal Sample

Sample Dilution Dissolution in Deuterated Solvent

Injection

GC Separation

MS Detection

Chromatogram & Mass Spectrum
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NMR Spectra

Click to download full resolution via product page

Figure 2: General analytical workflow for the characterization of 2-Methyl-3-phenyl-2-
propenal.

Chemical Reactivity and Biological Activity
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Chemical Reactivity
The chemical reactivity of 2-Methyl-3-phenyl-2-propenal is primarily dictated by the presence

of the α,β-unsaturated aldehyde functional group.

Reaction with Thiols: Like cinnamaldehyde, α-methylcinnamaldehyde can react with thiols.

The reaction can proceed via a Michael addition to the β-carbon of the unsaturated system.

This reactivity is significant as it can lead to the formation of adducts with thiol-containing

biomolecules, such as cysteine residues in proteins. This interaction is thought to be a

potential mechanism for its biological activity and, in some cases, its potential as a skin

sensitizer.

Oxidation and Reduction: The aldehyde group can be oxidized to a carboxylic acid or

reduced to a primary alcohol. The carbon-carbon double bond can also be reduced.

Biological Activity
Antifungal Activity: 2-Methyl-3-phenyl-2-propenal has demonstrated antifungal activity.[1][3]

While the exact mechanism is not fully elucidated, it is hypothesized to involve the disruption

of fungal cell membranes or interaction with essential cellular components, potentially

through its reactivity with thiols in fungal proteins. The lipophilic nature of the molecule likely

facilitates its passage through the fungal cell wall and membrane.

Complexation with Metals: The compound can act as a ligand and form complexes with

metal ions such as Co(II) and Ni(II).[1][3] This property could be explored for various

applications, including catalysis or the development of novel bioactive compounds.
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Figure 3: Logical relationships of 2-Methyl-3-phenyl-2-propenal's properties and activities.

Safety and Handling
2-Methyl-3-phenyl-2-propenal is a combustible liquid and may cause skin irritation.[1] It is

recommended to handle this chemical in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Store in

a cool, dry place away from heat and sources of ignition.

Conclusion
2-Methyl-3-phenyl-2-propenal is a versatile aromatic aldehyde with established applications

in the fragrance industry and growing interest in its biological activities. This guide has provided

a detailed overview of its physical and chemical properties, along with practical experimental

protocols for its synthesis and characterization. The understanding of its reactivity, particularly
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with thiols, is key to exploring its potential in drug development and other scientific fields.

Further research into its specific mechanisms of biological action is warranted to fully exploit its

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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